N-[2-(4-methylphenyl)-2-morpholin-4-ylethyl]benzamide

• IUPAC Name: N-[2-(4-methylphenyl)-2-morpholin-4-ylethyl]benzamide
• InChI: InChI=1S/C20H24N2O2/c1-16-7-9-17(10-8-16)19(22-11-13-24-14-12-22)15-21-20(23)18-5-3-2-4-6-18/h2-10,19H,11-15H2,1H3,(H,21,23)
• InChI Key: KDCARWXUWQUQFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNC(=O)C2=CC=CC=C2)N3CCOCC3
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

Benzamides are a class of organic compounds containing a benzene ring attached to an amide functional group. They are used in a wide range of applications, including medicinal chemistry.

Synthesis Analysis

Benzamides can be synthesized through the reaction of benzoic acids and amines. This process involves the direct condensation of carboxylic acids and amines in the presence of a catalyst.

Molecular Structure Analysis

The molecular structure of benzamides consists of a benzene ring attached to an amide functional group. The exact structure would depend on the specific substituents attached to the benzene ring and the amide group.

Chemical Reactions Analysis

Benzamides can undergo a variety of chemical reactions, including acylation and condensation reactions. The exact reactions would depend on the specific substituents present in the benzamide molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For benzamides, these properties can include molecular weight, solubility, melting point, and boiling point.

Safety And Hazards

The safety and hazards associated with a compound depend on its specific chemical structure and properties. It’s important to refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The future directions for research on benzamides could include further exploration of their therapeutic potential, as well as the development of new synthesis methods.